Sodium 1-tetradecanesulfonate

Chemical Properties:

• Sodium 1-Tetradecanesulfonate is a surfactant, meaning it can lower the surface tension of liquids. This property makes it useful for applications requiring the wetting or dispersing of other substances. PubChem, Sodium 1-tetradecanesulfonate:

Potential Research Applications:

• Membrane Research: Surfactants can be used to study the structure and function of biological membranes. Sodium 1-Tetradecanesulfonate's ability to interact with lipids in membranes could be valuable for research in this area.
• Drug Delivery: Surfactants can be used to improve the solubility and delivery of drugs. By incorporating Sodium 1-Tetradecanesulfonate into drug formulations, researchers might enhance a drug's bioavailability.
• Material Science: Surfactants are used in various material science applications, such as creating emulsions and dispersions. Sodium 1-Tetradecanesulfonate's properties could be useful for developing new materials with specific characteristics.

Current Research Findings:

Limited research directly investigates Sodium 1-Tetradecanesulfonate. However, research has been conducted on a broader category of chemicals called "Sulfonic acids, C10-18-alkane, sodium salts," which includes Sodium 1-Tetradecanesulfonate. The FDA has approved its use as an antifogging agent in food packaging PubChem, Sodium 1-tetradecanesulfonate: . This suggests its potential safety and functionality for specific scientific research applications.

Sodium 1-tetradecanesulfonate is a sodium salt derived from 1-tetradecanesulfonic acid, characterized by the molecular formula $C_{14}H_{29}NaO_3S$ and a molecular weight of approximately 300.43 g/mol. This compound appears as a solid at room temperature and is primarily utilized in various chemical applications due to its surfactant properties. It is soluble in water, which enhances its utility in different formulations, particularly in the fields of biochemistry and materials science .

• Nucleophilic Substitution: The sulfonate group can undergo nucleophilic substitution reactions, making it useful for synthesizing other organic compounds.
• Hydrolysis: In aqueous solutions, it can hydrolyze under certain conditions, affecting its stability and reactivity.
• Formation of Micelles: As a surfactant, it can form micelles in solution, which is crucial for applications in detergency and emulsification.

These reactions underscore its versatility as a chemical reagent and surfactant .

The synthesis of sodium 1-tetradecanesulfonate typically involves the following methods:

• Sulfonation of Tetradecane: Tetradecane is treated with sulfur trioxide or chlorosulfonic acid to introduce the sulfonic acid group.
• Neutralization: The resulting sulfonic acid is then neutralized with sodium hydroxide or sodium carbonate to yield sodium 1-tetradecanesulfonate.
• Purification: The product may undergo recrystallization or other purification techniques to achieve the desired purity level.

This method ensures a high yield of the desired compound while minimizing by-products .

Sodium 1-tetradecanesulfonate finds applications across various fields:

• Surfactants: Utilized in detergents and emulsifiers due to its ability to reduce surface tension.
• Biochemical Research: Employed in cell culture media and biochemical assays where its surfactant properties enhance solubility and stability of biomolecules.
• Industrial Processes: Used in textile processing and oil recovery as a wetting agent.

These applications highlight its importance in both laboratory settings and industrial processes .

Studies on the interactions of sodium 1-tetradecanesulfonate with biological systems have revealed insights into its mechanism of action. It interacts with lipid bilayers, affecting membrane fluidity and permeability. These interactions are crucial for understanding its role as a surfactant in biological contexts, such as drug delivery systems where enhancing membrane permeability can improve therapeutic efficacy .

Sodium 1-tetradecanesulfonate shares similarities with several other sulfonated compounds. Below is a comparison highlighting its uniqueness:

While sodium 1-tetradecanesulfonate has similar applications to these compounds, its unique chain length and structural properties confer specific advantages in certain biochemical applications, particularly where moderate hydrophobicity is beneficial .